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Compound of Interest

Compound Name: Diisopropanolamine

Cat. No.: B056660

This guide provides essential safety protocols and logistical information for researchers,
scientists, and drug development professionals handling Diisopropanolamine (DIPA).
Adherence to these procedures is critical for ensuring personnel safety and regulatory
compliance.

Understanding the Hazards

Diisopropanolamine is a corrosive and combustible substance that requires careful handling.
It can cause serious eye irritation and is corrosive to the skin and respiratory tract.[1][2] In its
powder form, finely dispersed particles can form explosive mixtures in the air.[3] Upon heating
or burning, it decomposes to produce toxic nitrogen oxides.[1][4]

Physicochemical and Toxicological Data
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Property Value Source
Appearance Colorless quuid or white to 5]
yellow crystalline solid.

Odor Slight, ammoniacal or fish-like.  [5][6]
pH ~11 (20 g/L solution at 20°C) [6]
Boiling Point 248.2°C - 250°C [2][6]
Melting Point 33°C - 41°C [2][4]1[6]
Flash Point 126°C (258.8°F) (21141071

Autoignition Temp.

370°C (698°F)

[417]

Water Solubility

870 g/L (at 20°C)

[2]14]

Incompatibilities

Strong oxidizing agents, strong
acids, acid anhydrides,
isocyanates, copper, and

copper alloys.

[417]

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is paramount to prevent exposure. The following table

summarizes the required equipment for handling Diisopropanolamine.
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Body Part Required PPE Standard/Specification
Chemical safety goggles. Use Must comply with OSHA 29
Eyes/Face a face shield if there is a CFR 1910.133 or European
splash hazard. Standard EN166.[4][7]
] ] ] Glove selection must consider
Chemical-resistant protective )
breakthrough time and
Hands gloves (e.g., Neoprene, Butyl ) »
degradation for the specific
rubber).
task.[6][8]
Appropriate protective clothing
Bod to prevent skin exposure. Alab  Wear clean, body-covering
ody

coat is the minimum

requirement.

clothing.[4][9]

Respiratory

Not typically required with

adequate ventilation.

If ventilation is poor, if irritation
is experienced, or for spill
cleanup, use a NIOSH/MSHA
or EN 149 approved respirator
with a filter for organic gases
and particulates.[3][4][7]

Operational Plan: From Receipt to Disposal

This section provides a step-by-step guide for the safe handling and management of

Diisopropanolamine.

Workflow for Handling Diisopropanolamine
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Workflow for Handling Diisopropanolamine

Phase 1: Preparation

[l. Risk Assessment & SDS Review)
[2. Don Required PPE)

3. Verify Engineering Controls
(Fume Hood, Eyewash)

Phase 2: Handling & Storage
y
4. Handle in Ventilated Area |4¢&------—-——-—-—-——-———————————— 1
(Avoid dust/aerosols)  je&—-—---———-—

I
If spill occurﬁ If exposurie occurs
]

1 1
I Emergency Procedure$
5. Store in Cool, Dry, Dark Place . . .
[ (Tightly sealed container) ) Spill Response First Aid for Exposure

Phase 3: Cleganup & Disposal

G. Decontaminate Work Area
7. Dispose of Waste
(Follow regulations)

Click to download full resolution via product page

—_———_———

Caption: Logical workflow for the safe handling of Diisopropanolamine.
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Step 1: Pre-Handling Preparations

Risk Assessment: Before any work begins, conduct a thorough risk assessment for the
planned procedure.

o Review SDS: All personnel must review the Safety Data Sheet (SDS) for
Diisopropanolamine.[1][2][4][6][7][10][11]

e Engineering Controls: Ensure that a certified chemical fume hood, eyewash station, and
safety shower are readily accessible and operational.[4][7]

o Gather Materials: Assemble all necessary equipment, including PPE, spill cleanup materials,
and properly labeled waste containers.

Step 2: Safe Handling Procedure

Work Area: Conduct all handling of Diisopropanolamine inside a chemical fume hood or in
a well-ventilated area to keep airborne concentrations low.[1][4]

e Avoid Contact: Prevent contact with eyes, skin, and clothing.[1][4] Do not breathe dust or
vapors.[7][10]

» Dispensing: When dispensing, use non-sparking tools and equipment designed to prevent
electrostatic discharge.[1] If handling the solid form, prevent the deposition and dispersion of
dust.[1][3]

e Hygiene: Wash hands thoroughly with soap and water after handling and before breaks.[4]
[10][11] Do not eat, drink, or smoke in the work area.[2][3]

Step 3: Storage
o Container: Store in a tightly closed, properly labeled container.[4]
e Location: Keep in a cool, dry, dark, and well-ventilated area.[1][3][4]

o Separation: Store separately from incompatible materials such as strong oxidants and strong
acids.[1][3][4][7]
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Emergency and Disposal Plans

Immediate and correct response to emergencies is crucial.

Emergency First Aid Measures

Exposure Route First Aid Procedure

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.

Eye Contact )
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][2][7]

Immediately flush skin with plenty of water for at
) least 15 minutes while removing all
Skin Contact ] ) ]
contaminated clothing and shoes. Get medical

attention.[1][4]

Move the person to fresh air and keep them at
rest in a half-upright position. If breathing is

difficult or has stopped, provide artificial

Inhalation o . . . .
respiration. Seek immediate medical attention.
[1][4][7] Symptoms like lung edema may be
delayed.[1][3]
Rinse mouth with water. Do NOT induce
) vomiting. If the person is conscious, give 2-4
Ingestion

cupfuls of milk or water. Seek immediate
medical attention.[1][3][4]

Accidental Release (Spill) Plan

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.[4]

Contain: Wearing appropriate PPE, contain the spill.

Cleanup:
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o For liquid spills, absorb with an inert material (sand, diatomaceous earth) and place into a
suitable, clean, dry, closed container for disposal.[4][10][11]

o For solid spills, gently moisten with water to prevent dusting, then sweep or scoop the
material into a container for disposal.[1][3][9]

o Decontaminate: Clean the spill area thoroughly with soap and water.[9]
e Avoid Drains: Prevent spilled material from entering storm sewers or waterways.[4][6]
Disposal Plan

o Classification: Chemical waste generators are responsible for determining if a discarded
chemical is classified as hazardous waste according to local, regional, and national
regulations.[4][7]

o Containers: Dispose of unused Diisopropanolamine and contaminated materials (including
empty containers) in approved hazardous waste containers.

e Procedure: All waste must be disposed of through an approved waste disposal plant or
licensed contractor.[2][6][12] Do not discharge to sewer systems.[1] Contaminated packaging
should be triple-rinsed and offered for recycling or reconditioning if possible, or otherwise
disposed of as hazardous waste.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Handling and Disposal of Diisopropanolamine in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056660#personal-protective-equipment-for-handling-
diisopropanolamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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